1-{3-Methoxy-4-[(trimethylsilyl)oxy]phenyl}heptan-3-one

• CAS No.: 62884-30-4
• Molecular Formula: C17H28O3Si
• Molecular Weight: 308.5 g/mol
• IUPAC Name: 1-(3-methoxy-4-trimethylsilyloxyphenyl)heptan-3-one
• InChI: InChI=1S/C17H28O3Si/c1-6-7-8-15(18)11-9-14-10-12-16(17(13-14)19-2)20-21(3,4)5/h10,12-13H,6-9,11H2,1-5H3
• InChI Key: PLWAKWAPNNQZGZ-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(=O)CCC1=CC(=C(C=C1)O[Si](C)(C)C)OC

Description

1-{3-Methoxy-4-[(trimethylsilyl)oxy]phenyl}heptan-3-one is a chemical compound characterized by the presence of a methoxy group, a trimethylsilyl group, and a heptan-3-one backbone

Preparation Methods

The synthesis of 1-{3-Methoxy-4-[(trimethylsilyl)oxy]phenyl}heptan-3-one typically involves the following steps:

Starting Materials: The synthesis begins with the selection of appropriate starting materials, such as 3-methoxy-4-hydroxybenzaldehyde and heptan-3-one.

Reaction Conditions:

Industrial Production: Industrial production methods may involve large-scale reactions in batch or continuous flow reactors, with careful control of temperature, pressure, and reaction time to optimize yield and purity.

Chemical Reactions Analysis

1-{3-Methoxy-4-[(trimethylsilyl)oxy]phenyl}heptan-3-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding carboxylic acids or ketones.

Reduction: Reduction reactions using agents like sodium borohydride or lithium aluminum hydride can convert the ketone group to an alcohol.

Substitution: The trimethylsilyl group can be replaced by other functional groups through nucleophilic substitution reactions, using reagents like halides or amines.

Scientific Research Applications

1-{3-Methoxy-4-[(trimethylsilyl)oxy]phenyl}heptan-3-one has several scientific research applications:

Chemistry: It is used as a precursor in the synthesis of more complex organic molecules and as a reagent in various organic transformations.

Biology: The compound’s structural features make it a candidate for studying enzyme interactions and metabolic pathways.

Medicine: Research into its potential therapeutic effects, such as anti-inflammatory or anticancer properties, is ongoing.

Industry: It is utilized in the development of new materials, such as polymers and coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 1-{3-Methoxy-4-[(trimethylsilyl)oxy]phenyl}heptan-3-one involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound may interact with enzymes, receptors, or other proteins, influencing their activity and function.

Pathways: It can modulate biochemical pathways, such as signal transduction or metabolic processes, leading to various biological effects.

Comparison with Similar Compounds

1-{3-Methoxy-4-[(trimethylsilyl)oxy]phenyl}heptan-3-one can be compared with similar compounds, such as:

1-{3-Methoxy-4-[(trimethylsilyl)oxy]phenyl}nonan-3-one: This compound has a longer carbon chain, which may affect its physical and chemical properties.

1-{3-Methoxy-4-[(trimethylsilyl)oxy]phenyl}butan-3-one: This compound has a shorter carbon chain, leading to differences in reactivity and applications.

1-{3-Methoxy-4-[(trimethylsilyl)oxy]phenyl}pentan-3-one: This compound has a similar structure but with a different carbon chain length, influencing its behavior in chemical reactions.